Cas no 2229181-60-4 (5-(1-phenylcyclopentyl)-1H-imidazol-2-amine)

• Product Name: 5-(1-phenylcyclopentyl)-1H-imidazol-2-amine
• CAS No: 2229181-60-4
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6352485
• PubChem ID: 165708786
• Update Time: 2025-05-21

5-(1-phenylcyclopentyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-phenylcyclopentyl)-1H-imidazol-2-amine
• 2229181-60-4
• EN300-1860250

• Inchi： 1S/C14H17N3/c15-13-16-10-12(17-13)14(8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2,(H3,15,16,17)
• InChI Key： ZEVREDCNOSTILQ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(1-phenylcyclopentyl)-1H-imidazol-2-amine

5-(1-Phenylcyclopentyl)-1H-imidazol-2-amine (CAS 2229181-60-4): A Comprehensive Overview

5-(1-Phenylcyclopentyl)-1H-imidazol-2-amine (CAS 2229181-60-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This imidazole derivative features a unique structural motif combining a phenyl-substituted cyclopentyl group with an amino-functionalized imidazole ring. Its molecular formula is C14H17N3, with a molecular weight of 227.31 g/mol. The compound's distinctive architecture makes it particularly interesting for drug discovery applications, especially in the development of novel therapeutic agents.

The chemical properties of 5-(1-phenylcyclopentyl)-1H-imidazol-2-amine have been extensively studied, revealing several notable characteristics. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges between 180-185°C, and it demonstrates good stability under standard laboratory conditions. Researchers have noted that the imidazole-2-amine core contributes to the compound's potential as a pharmacological building block, particularly in medicinal chemistry applications.

In recent years, 5-(1-phenylcyclopentyl)-1H-imidazol-2-amine has emerged as a valuable intermediate in the synthesis of various biologically active compounds. Its structural features make it particularly relevant to current research trends in central nervous system (CNS) drug development and enzyme inhibition studies. The compound's phenylcyclopentyl moiety may influence receptor binding affinity, while the imidazole-2-amine group can participate in hydrogen bonding interactions, making it attractive for designing targeted therapeutics. These properties align with growing interest in precision medicine approaches and personalized treatment strategies.

The synthetic applications of 2229181-60-4 extend across multiple research domains. Organic chemists frequently employ this compound as a precursor for constructing more complex molecular architectures. Recent publications highlight its utility in creating heterocyclic scaffolds for potential antiviral and antimicrobial agents, responding to the global need for novel anti-infective compounds. The compound's versatility also makes it valuable in material science applications, particularly in developing specialized polymers and coatings with enhanced performance characteristics.

Quality control and analytical characterization of 5-(1-phenylcyclopentyl)-1H-imidazol-2-amine typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets rigorous purity standards required for research applications. The growing demand for high-purity pharmaceutical intermediates has increased interest in reliable synthesis and purification protocols for this compound, reflecting broader industry trends toward quality assurance in chemical production.

Market dynamics for CAS 2229181-60-4 reflect its specialized nature. While not a bulk commodity chemical, it occupies an important niche in the fine chemicals sector. Current pricing trends indicate stable demand from academic and industrial research laboratories, particularly those focused on medicinal chemistry and drug discovery. The compound's availability from specialty chemical suppliers has improved in recent years, with multiple vendors now offering it in research quantities. This accessibility supports its growing use in high-throughput screening programs and structure-activity relationship studies.

Safety considerations for handling 5-(1-phenylcyclopentyl)-1H-imidazol-2-amine follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its specialized research use, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain stability. These handling requirements align with current best practices in laboratory safety management and chemical hygiene standards.

Future research directions for 2229181-60-4 may explore its potential in emerging therapeutic areas such as neurodegenerative disease research and immune modulation. The compound's structural features suggest possible applications in developing small molecule modulators for various biological targets. Additionally, its utility in chemical biology probes and diagnostic agent development represents another promising avenue for investigation. These potential applications correspond with current scientific priorities in addressing unmet medical needs through innovative chemical approaches.

In conclusion, 5-(1-phenylcyclopentyl)-1H-imidazol-2-amine (CAS 2229181-60-4) represents an important building block in modern chemical research. Its unique structural characteristics and versatile applications position it as a valuable tool for scientists working across multiple disciplines. As research continues to uncover new applications for this compound, its role in advancing scientific discovery and technological innovation is likely to expand, reflecting the ongoing evolution of chemical science in addressing contemporary challenges.